Cas no 2231664-60-9 (tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate)

• Product Name: tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate
• CAS No: 2231664-60-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5280732
• Update Time: 2026-03-09

tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate

• Inchi： 1S/C12H21NO3/c1-8-5-9(7-10(14)6-8)13-11(15)16-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,13,15)/t8-,9+/m0/s1
• InChI Key： VIFRAVOEXUEODF-DTWKUNHWSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CC(=O)C[C@@H](C)C1

Additional information on tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate

Professional Introduction to Tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate (CAS No. 2231664-60-9)

Tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate, with the CAS number 2231664-60-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The unique structural features of this molecule, particularly its cyclohexyl backbone and the presence of specific stereocenters, make it a subject of intense interest for researchers exploring novel therapeutic agents.

The chemical structure of Tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a cyclohexane ring substituted with a methyl group and an oxygen atom. The stereochemistry at the 1R and 3S positions of the cyclohexane ring is crucial, as it influences the compound's biological activity and interactions with biological targets. This stereochemical specificity is often a key factor in the design of pharmacologically active molecules.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their potential as intermediates in drug synthesis and their ability to modulate various biological pathways. The cyclohexyl ring in Tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate provides a rigid scaffold that can enhance the binding affinity and selectivity of the compound towards its target enzymes or receptors. This structural motif has been successfully employed in the design of drugs targeting neurological disorders, inflammation, and other metabolic conditions.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The cyclohexyl ring's ability to interact with specific amino acid residues in protein targets suggests that it could be used to develop novel therapeutics for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Recent studies have shown that carbamate derivatives can modulate neurotransmitter systems and have neuroprotective properties, making them promising candidates for further investigation.

The stereochemistry of Tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate also plays a critical role in its pharmacological profile. The (1R,3S) configuration ensures that the compound interacts optimally with biological targets while minimizing off-target effects. This stereochemical precision is often achieved through careful synthetic strategies that involve asymmetric catalysis or chiral resolution techniques. The development of such methodologies has been instrumental in producing enantiomerically pure compounds like this one, which are essential for achieving desired pharmacological outcomes.

In addition to its potential in neurological applications, Tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate has shown promise in other therapeutic areas. For instance, its structural framework can be modified to develop compounds that exhibit anti-inflammatory properties. Inflammation is a key pathological process underlying many chronic diseases, including arthritis and cardiovascular disorders. By targeting inflammatory pathways, carbamate-based drugs can offer significant therapeutic benefits.

The synthesis of complex organic molecules like Tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate requires sophisticated chemical methodologies that often involve multi-step reactions and advanced catalytic techniques. Recent advancements in synthetic chemistry have made it possible to produce such compounds with high yield and purity. These improvements have not only facilitated research but also opened new avenues for drug discovery and development.

The role of computational chemistry and molecular modeling has been particularly valuable in understanding the structure-property relationships of this compound. By simulating interactions between Tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate and biological targets at the molecular level, researchers can gain insights into its mechanism of action and optimize its pharmacological properties. These computational approaches are increasingly integrated into drug discovery pipelines, accelerating the development of novel therapeutics.

The future prospects for Tert-butyl N-[(1R,3S)-3-methyl-5-oxocyclohexyl]carbamate are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. As our understanding of biological systems grows more sophisticated, so does our ability to design molecules that interact selectively with specific targets. This compound exemplifies how structural innovation can lead to breakthroughs in medicine and highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.